Cas no 2770499-41-5 (Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate)

• Product Name: Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate
• CAS No: 2770499-41-5
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 6406939
• PubChem ID: 165994168
• Update Time: 2025-10-30

Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• 2770499-41-5
• EN300-37396803
• methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate
• Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate

• Inchi： 1S/C14H16N2O4/c1-14(2,3)20-13(18)16-11-6-5-9(12(17)19-4)7-10(11)8-15/h5-7H,1-4H3,(H,16,18)
• InChI Key： CSPAPSVHXFBNLK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)OC)=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.4Ų

Additional information on Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate

Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate: A Comprehensive Overview

The compound Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate (CAS No. 2770499-41-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group, a tert-butoxy carbonyl (Boc) protecting group, and a cyano group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, polymer synthesis, and advanced materials development.

Recent studies have highlighted the importance of Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of inhibitors for specific enzymes. The Boc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality during the synthesis process. This stability is essential for achieving high yields and purity in complex molecule synthesis.

The cyano group present in the molecule adds another layer of functionality, enabling the compound to participate in various chemical reactions such as nucleophilic substitution and addition. This makes it an attractive candidate for use in click chemistry and other modular synthesis strategies. Recent advancements in catalytic methods have further expanded its utility, allowing for more efficient and selective transformations.

In terms of synthesis, Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate can be prepared through a variety of routes, including multi-component reactions and stepwise assembly strategies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method has been widely adopted in both academic and industrial settings due to its scalability and reproducibility.

From an applications perspective, this compound has found utility in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. The combination of the methyl ester group and the cyano group provides unique properties that can be tailored for specific applications. For instance, researchers have demonstrated its ability to serve as a precursor for generating cross-linked polymer networks with enhanced mechanical properties.

Moreover, Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate has been investigated for its potential in analytical chemistry. Its distinct UV absorption characteristics make it an ideal candidate for use as a chromophore in sensing applications. Recent studies have explored its integration into optical sensors for detecting environmental pollutants, showcasing its versatility beyond traditional chemical synthesis.

In conclusion, Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-cyanobenzoate (CAS No. 2770499-41-5) is a multifaceted compound with a wide range of applications across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.